Ethyl 3-cyano-6-methyl-4-(trifluoromethyl)pyridine-2-carboxylate
Overview
Description
Ethyl 3-cyano-6-methyl-4-(trifluoromethyl)pyridine-2-carboxylate is a derivative of Trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients . TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .
Synthesis Analysis
The synthesis of TFMP derivatives is generally achieved via two main methods . One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block . The choice of method depends largely on the identity of the desired target compound .Molecular Structure Analysis
TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine . The presence of these groups in the molecule contributes to its unique properties.Chemical Reactions Analysis
The chemical reactions involving TFMP derivatives are diverse and depend on the specific derivative and the conditions of the reaction . For instance, one common reaction involves the exchange of chlorine and fluorine atoms .Physical and Chemical Properties Analysis
The physical and chemical properties of TFMP derivatives are influenced by the presence of a fluorine atom and a pyridine in their structure . These elements are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .Scientific Research Applications
Synthesis Applications
- Phosphine-Catalyzed Annulation : Ethyl 3-cyano-6-methyl-4-(trifluoromethyl)pyridine-2-carboxylate is utilized in phosphine-catalyzed [4 + 2] annulation processes. This method produces highly functionalized tetrahydropyridines, offering significant advancements in organic synthesis techniques (Zhu, Lan, & Kwon, 2003).
Chemical Transformation and Derivative Synthesis
- Derivative Synthesis : The compound serves as a precursor for various derivative syntheses. For example, it can be transformed into different amino derivatives through condensation with corresponding amines, highlighting its versatility in creating novel compounds with potential applications in pharmaceuticals (Kumar & Mashelker, 2006).
Material Science and Medicinal Chemistry
- Crystallographic and Quantum-Chemical Study : In material science and medicinal chemistry, the compound's structure and activity relationship have been explored. X-ray structural characterization and quantum chemical analysis are employed to understand its molecular conformation, which is crucial for developing new materials and drugs (Orsini, Benetollo, Bombieri, & Mosti, 1990).
Development of Fluorinated Heterocyclic Compounds
- Heterocyclic Compound Synthesis : The compound is significant in the synthesis of fluorinated fused heterocyclic compounds, a key area in organic and medicinal chemistry. These compounds are important for developing new drugs and materials with unique properties (Wang et al., 2012).
Mechanism of Action
Target of Action
Compounds with similar structures have been used in suzuki–miyaura (sm) cross-coupling reactions . This suggests that the compound may interact with transition metals and organoboron reagents, which are key components in SM coupling .
Mode of Action
In the context of sm coupling, the compound could potentially participate in the formation of carbon-carbon bonds . This involves oxidative addition with electrophilic organic groups and transmetalation with nucleophilic organic groups .
Biochemical Pathways
It’s worth noting that compounds with similar structures have been used in the synthesis of various pharmaceuticals , suggesting that they may play a role in various biochemical pathways.
Pharmacokinetics
The trifluoromethyl group is known to improve the metabolic stability and lipophilicity of drugs , which could potentially enhance the bioavailability of this compound.
Result of Action
Given its potential use in sm coupling , it may contribute to the formation of new carbon-carbon bonds, which could lead to the synthesis of various organic compounds.
Action Environment
The action of Ethyl 3-cyano-6-methyl-4-(trifluoromethyl)pyridine-2-carboxylate can be influenced by various environmental factors. For instance, the efficiency of SM coupling reactions, in which this compound might participate, can be affected by the choice of solvent, temperature, and the presence of a catalyst .
Future Directions
The demand for TFMP derivatives has been increasing steadily in the last 30 years . It is expected that many novel applications of TFMP will be discovered in the future . This suggests a promising future for the research and development of new TFMP derivatives, including Ethyl 3-cyano-6-methyl-4-(trifluoromethyl)pyridine-2-carboxylate.
Properties
IUPAC Name |
ethyl 3-cyano-6-methyl-4-(trifluoromethyl)pyridine-2-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3N2O2/c1-3-18-10(17)9-7(5-15)8(11(12,13)14)4-6(2)16-9/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMLLNFQVSLORRA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC(=CC(=C1C#N)C(F)(F)F)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501139263 | |
Record name | 2-Pyridinecarboxylic acid, 3-cyano-6-methyl-4-(trifluoromethyl)-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501139263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1565827-82-8 | |
Record name | 2-Pyridinecarboxylic acid, 3-cyano-6-methyl-4-(trifluoromethyl)-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1565827-82-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Pyridinecarboxylic acid, 3-cyano-6-methyl-4-(trifluoromethyl)-, ethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501139263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.